![molecular formula C17H24N6O2 B6575853 1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one CAS No. 1049428-33-2](/img/structure/B6575853.png)
1-(4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazin-1-yl)-2-methylpropan-1-one
Overview
Description
This compound is a novel triazole-pyrimidine hybrid . It has been studied for its potential neuroprotective and anti-neuroinflammatory properties . The compound is part of a series of novel triazole-pyrimidine-based compounds .
Synthesis Analysis
The compound was synthesized as part of a series of novel triazole-pyrimidine-based compounds . The synthesis process was characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis .Molecular Structure Analysis
The molecular structure of the compound was characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The molecular results revealed that triazole-pyrimidine hybrid compounds have promising neuroprotective and anti-inflammatory properties .Chemical Reactions Analysis
The compound was part of a series of novel triazole-pyrimidine-based compounds . These compounds showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .Physical And Chemical Properties Analysis
The compound is a pale yellow solid with a melting point of 101–103°C . More detailed physical and chemical properties are not available in the retrieved papers.Scientific Research Applications
Anticancer Activity
The 1,2,3-triazole moiety in F5250-1018 has been harnessed for its potential anticancer properties. Researchers have explored its effects on tumor cell lines, investigating its ability to inhibit cell proliferation, induce apoptosis, and interfere with cancer cell signaling pathways . Further studies are needed to elucidate its precise mechanisms and optimize its therapeutic potential.
Neuroprotective and Anti-Neuroinflammatory Properties
Novel triazole-pyrimidine derivatives, including F5250-1018, have been synthesized and evaluated for neuroprotective and anti-neuroinflammatory effects. These compounds show promise in treating neurodegenerative diseases by modulating inflammatory responses and protecting neuronal cells .
Anti-Inflammatory Activity
F5250-1018 and related analogs have demonstrated anti-inflammatory properties. In experimental models, they inhibit inflammatory mediators, potentially making them valuable candidates for managing inflammatory conditions such as rheumatoid arthritis .
Antimicrobial and Antifungal Potential
Hydrazones, a class of compounds that includes F5250-1018, exhibit antimicrobial and antifungal activities. These properties make them relevant for combating infections caused by bacteria, fungi, and other pathogens .
Cardioprotective Effects
Certain pyrazole-containing compounds, like F5250-1018, have been investigated for their cardioprotective potential. They may help prevent cardiovascular diseases by modulating factors related to heart health .
Anti-Hypertensive Properties
F5250-1018 derivatives have been studied for their interaction with the angiotensin II receptor (AT1 receptor). These compounds may have anti-hypertensive effects, which could be beneficial in managing high blood pressure .
Mechanism of Action
The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway . The compound exhibited promising neuroprotective activity by reduced expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .
properties
IUPAC Name |
1-[4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-2-methylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O2/c1-13(2)17(24)22-10-8-21(9-11-22)12-16-18-19-20-23(16)14-4-6-15(25-3)7-5-14/h4-7,13H,8-12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKBPMJQBGOKVGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCN(CC1)CC2=NN=NN2C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one | |
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